2-(4-fluorophenyl)-N-(5-(o-tolyl)-1,3,4-thiadiazol-2-yl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)-N-[5-(2-methylphenyl)-1,3,4-thiadiazol-2-yl]acetamide
• InChI: InChI=1S/C17H14FN3OS/c1-11-4-2-3-5-14(11)16-20-21-17(23-16)19-15(22)10-12-6-8-13(18)9-7-12/h2-9H,10H2,1H3,(H,19,21,22)
• InChI Key: KZIDZPSCWIHRDI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NN=C(S2)NC(=O)CC3=CC=C(C=C3)F
• Molecular Formula: C17H14FN3OS
• Molecular Weight: 327.4 g/mol

Description

2-(4-fluorophenyl)-N-(5-(o-tolyl)-1,3,4-thiadiazol-2-yl)acetamide, also known as ‘compound X’, is a chemical compound that has been studied for its potential therapeutic applications. This compound belongs to the class of thiadiazole derivatives, which have been found to exhibit various biological activities such as anti-inflammatory, analgesic, antitumor, and antimicrobial effects.

Scientific Research Applications

Synthesis and Anticancer Applications

Compounds structurally similar to "2-(4-fluorophenyl)-N-(5-(o-tolyl)-1,3,4-thiadiazol-2-yl)acetamide" have been synthesized for potential anticancer applications. For instance, a series of N-aryl-2-((6-arylimidazo[2,1-b]thiadiazol-2-yl)thio)acetamide compounds were synthesized and evaluated for cytotoxic activities against different cancer cell lines, showcasing significant results particularly against breast cancer (Sraa Abu-Melha, 2021). Additionally, thiazolyl N-benzyl-substituted acetamide derivatives were synthesized and assessed for Src kinase inhibitory and anticancer activities, indicating potential therapeutic applications (Asal Fallah-Tafti et al., 2011).

Inhibition of Glutaminase

Research on bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES) analogs, including those with structural similarities to the specified compound, has demonstrated potent and selective allosteric inhibition of kidney-type glutaminase. These findings suggest a role in cancer treatment by attenuating the growth of human lymphoma cells (K. Shukla et al., 2012).

Local Anesthetic Activities

Certain 2-aminothiazole and 2-aminothiadiazole derivatives, similar in structure to the queried compound, have been synthesized and evaluated for their local anesthetic activity using the rat sciatic nerve model. This research indicates the potential for developing new local anesthetics based on this chemical scaffold (N. Badiger et al., 2012).

Molecular Docking and Modeling

The structural and spectral features of related compounds have been analyzed using DFT calculations, and molecular docking studies have been employed to explore the binding interactions with target proteins, providing insights into the mechanism of action at the molecular level. These studies highlight the importance of computational methods in the design and evaluation of potential therapeutic agents (Sraa Abu-Melha, 2021).

Antimicrobial and Antifungal Applications

Compounds within the same chemical class have shown promising results in antimicrobial and antifungal testing. For example, sulfide and sulfone derivatives of 4-(2-chloro-4-fluorophenyl)-1,3-thiazol-2-amine/acetamide exhibited activity against both bacteria and fungi, showcasing the potential for new antimicrobial agents (N. Badiger et al., 2013).